Cas no 77694-38-3 (2-Thiophenecarboxamide,N-(tetrahydro-2-oxo-3-furanyl)-)
77694-38-3 structure
Product Name:2-Thiophenecarboxamide,N-(tetrahydro-2-oxo-3-furanyl)-
CAS No:77694-38-3
MF:C9H9NO3S
MW:211.237661123276
CID:569078
PubChem ID:3060085
Update Time:2025-04-19
2-Thiophenecarboxamide,N-(tetrahydro-2-oxo-3-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxamide,N-(tetrahydro-2-oxo-3-furanyl)-
- 2-Thiophenecarboxamide, N-(2-oxotetrahydro-3-furyl)-
- N-(2-oxooxolan-3-yl)thiophene-2-carboxamide
- DTXSID50998903
- BRN 5532746
- 77694-38-3
- 2-Thiophenecarboxamide, N-(tetrahydro-2-oxo-3-furanyl)-
- N-(2-Oxotetrahydro-3-furyl)-2-thiophenecarboxamide
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- Inchi: 1S/C9H9NO3S/c11-8(7-2-1-5-14-7)10-6-3-4-13-9(6)12/h1-2,5-6H,3-4H2,(H,10,11)
- InChI Key: OYCHNKSWYZRTLV-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(NC1C(=O)OCC1)=O
Computed Properties
- Exact Mass: 211.03037
- Monoisotopic Mass: 211.030314
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6
- XLogP3: 1.3
Experimental Properties
- Density: 1.38
- Boiling Point: 531.9°C at 760 mmHg
- Flash Point: 275.5°C
- Refractive Index: 1.592
- PSA: 55.4
2-Thiophenecarboxamide,N-(tetrahydro-2-oxo-3-furanyl)- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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